Cas no 2228111-22-4 (methyl 2-amino-2-1-(diethoxymethyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(diethoxymethyl)cyclopropylacetate
• CAS No: 2228111-22-4
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 6008337
• PubChem ID: 165760657
• Update Time: 2025-06-14

methyl 2-amino-2-1-(diethoxymethyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(diethoxymethyl)cyclopropylacetate
• EN300-1737581
• methyl 2-amino-2-[1-(diethoxymethyl)cyclopropyl]acetate
• 2228111-22-4

• Inchi： 1S/C11H21NO4/c1-4-15-10(16-5-2)11(6-7-11)8(12)9(13)14-3/h8,10H,4-7,12H2,1-3H3
• InChI Key： OTFIJFKIXPESNJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(C(=O)OC)N)CC1)OCC

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl 2-amino-2-1-(diethoxymethyl)cyclopropylacetate

Research Briefing on Methyl 2-amino-2-1-(diethoxymethyl)cyclopropylacetate (CAS: 2228111-22-4)

Methyl 2-amino-2-1-(diethoxymethyl)cyclopropylacetate (CAS: 2228111-22-4) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of antiviral and anticancer agents. This briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The compound's structural features, including the cyclopropane ring and the diethoxymethyl group, contribute to its reactivity and ability to interact with biological targets. Recent synthetic methodologies have optimized the production of methyl 2-amino-2-1-(diethoxymethyl)cyclopropylacetate, enabling higher yields and purity, which are critical for its application in drug discovery. Advanced techniques such as asymmetric synthesis and catalytic cyclopropanation have been employed to enhance the enantioselectivity and efficiency of its production.

In terms of biological activity, methyl 2-amino-2-1-(diethoxymethyl)cyclopropylacetate has shown promise as a precursor in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of inhibitors targeting viral proteases, such as those of SARS-CoV-2 and HIV. The compound's ability to form stable interactions with the active sites of these enzymes makes it a valuable scaffold for designing potent antiviral drugs.

Additionally, research has explored its potential in oncology. Preclinical studies have indicated that derivatives of methyl 2-amino-2-1-(diethoxymethyl)cyclopropylacetate exhibit cytotoxic effects against various cancer cell lines, including breast and lung cancer. The mechanism involves the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer. These findings suggest that the compound could serve as a foundation for developing targeted therapies with reduced side effects compared to conventional chemotherapy.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to improve the pharmacokinetic properties of the compound and its derivatives.

In conclusion, methyl 2-amino-2-1-(diethoxymethyl)cyclopropylacetate (CAS: 2228111-22-4) represents a versatile and promising compound in the field of medicinal chemistry. Its applications in antiviral and anticancer drug development highlight its potential to address unmet medical needs. Future research should prioritize optimizing its synthetic pathways and evaluating its efficacy and safety in vivo to pave the way for clinical trials.